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Introduction
Moxalactam (also known as Latamoxef) is a synthetic oxa-β-lactam antibiotic with a broad

spectrum of activity against a variety of Gram-positive and Gram-negative bacteria. It functions

by inhibiting the synthesis of the bacterial cell wall, a mechanism it shares with other β-lactam

antibiotics.[1][2] Historically, Moxalactam was used to treat a range of serious infections.

However, due to the emergence of bacterial resistance and other factors, its clinical use has

diminished, and it is no longer included in the current antimicrobial susceptibility testing

guidelines from major standards organizations such as the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

These application notes provide a summary of the historical susceptibility testing criteria and

detailed protocols for the in vitro evaluation of Moxalactam against clinical isolates for

research purposes. It is crucial to note that the interpretive criteria presented here are based on

historical data and are not current clinical breakpoints.

Mechanism of Action
Moxalactam's bactericidal activity results from the inhibition of bacterial cell wall synthesis.

Specifically, it targets and acylates penicillin-binding proteins (PBPs), which are essential

enzymes involved in the final steps of peptidoglycan synthesis.[1] Peptidoglycan is a critical

component of the bacterial cell wall that provides structural integrity. By inhibiting the cross-
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linking of peptidoglycan strands, Moxalactam weakens the cell wall, leading to cell lysis and

death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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